Cas no 1563825-53-5 (methyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate)

• Product Name: methyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate
• CAS No: 1563825-53-5
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 6428808
• PubChem ID: 81605673
• Update Time: 2025-05-21

methyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate
• methyl 2-[(1z)-4,4-dimethylcycloheptylidene]acetate
• AKOS020184943
• EN300-1455275
• 1563825-53-5

• Inchi： 1S/C12H20O2/c1-12(2)7-4-5-10(6-8-12)9-11(13)14-3/h9H,4-8H2,1-3H3/b10-9-
• InChI Key： LCYRKMFYAQBWHX-KTKRTIGZSA-N
• SMILES： O(C)C(/C=C1/CCCC(C)(C)CC/1)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate

Introduction to Methyl 2-(1Z)-4,4-Dimethylcycloheptylideneacetate (CAS No. 1563825-53-5)

Methyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate, with the CAS registry number 1563825-53-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as methyl cycloheptylidene acetate, is characterized by its unique structure and potential applications in various industries. Recent advancements in synthetic methodologies and characterization techniques have shed light on its properties and functionalities, making it a subject of extensive research.

The chemical structure of methyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate comprises a cycloheptene ring with two methyl groups at the 4-position and an acetate group attached via a methylene bridge. The Z configuration at the double bond introduces steric hindrance, which influences its reactivity and physical properties. This structure has been studied extensively to understand its electronic characteristics and reactivity under different conditions.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in forming functional polymers with tailored mechanical and thermal properties. The ability of this compound to undergo various reactions, such as polymerization and cross-linking, has opened new avenues for its application in high-performance materials.

In addition to its material science applications, methyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate has shown promise in the field of catalysis. Its unique structure allows it to act as a ligand in transition metal complexes, enhancing catalytic efficiency in processes such as olefin polymerization and hydrogenation. These findings underscore its versatility and importance in modern chemical research.

The synthesis of this compound has also been optimized through innovative approaches. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that minimize waste and improve yield. For example, recent reports have demonstrated the use of enantioselective catalysis to synthesize this compound with high enantiomeric excess, paving the way for its use in chiral chemistry applications.

Moreover, the environmental impact of methyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate has been a topic of interest. Researchers have investigated its biodegradability under various conditions and explored strategies to reduce its ecological footprint. These studies are crucial for ensuring sustainable practices in its production and application.

In conclusion, methyl 2-(1Z)-4,4-dimethylcycloheptylideneacetate (CAS No. 1563825-53-5) is a compound with multifaceted applications and ongoing research potential. Its unique structure, reactivity, and versatility make it an essential component in modern chemical innovation. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in diverse fields ranging from materials science to catalysis.